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Abstract

The performance and operational stability of metal halide perovskite (MHP) optoelectronic
devices are intrinsically linked to the quality of the perovskite film, particularly its surfaces and
grain boundaries. These regions are rife with electronic defects that act as non-radiative
recombination centers, truncating charge carrier lifetimes and creating pathways for material
degradation. Surface passivation using large organic alkylammonium halides has emerged as
a critical strategy to mitigate these issues. This technical guide provides an in-depth
examination of dibutylazanium (DBA™), a representative large organic cation, used as a
surface passivating agent. We will explore the fundamental mechanisms by which DBA*
cations interact with surface defects, the resulting impact on the electronic properties of the
MHP film, and the standardized experimental protocols for their application and
characterization. This guide is intended to provide researchers with both the theoretical
underpinnings and practical methodologies required to effectively implement and validate
DBA* passivation in high-performance perovskite solar cells and other optoelectronic devices.

Introduction to Perovskite Passivation

Metal halide perovskites have demonstrated remarkable potential in photovoltaic and light-
emitting applications due to their exceptional optoelectronic properties, including high
absorption coefficients, long carrier diffusion lengths, and tunable bandgaps.[1] However, the
solution-based fabrication methods commonly used for perovskite thin films often result in
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polycrystalline layers with a high density of defects, especially at the surfaces and grain
boundaries.[1][2] These defects, such as halide vacancies and undercoordinated lead (Pb2*)
ions, introduce mid-gap electronic states that facilitate non-radiative charge recombination,
which is a primary source of efficiency loss and operational instability.[3][4]

Passivation treatment is a widely adopted and effective strategy to suppress these defects.[4]
This involves the application of a chemical agent that can coordinate with the defect sites,
rendering them electronically benign.[3] Large organic ammonium salts, such as
dibutylazanium halides (e.g., dibutylammonium bromide or iodide), have proven to be
particularly effective. These molecules can passivate defects, enhance the hydrophobicity of
the perovskite surface, and favorably modulate interfacial energy levels to improve charge
extraction.[2] A comprehensive understanding of the electronic impact of these passivation
layers is crucial for the rational design of more efficient and stable perovskite devices.[5]

The Dibutylazanium Cation: Mechanism of Action

The efficacy of a passivation agent is determined by its chemical structure and its ability to
interact with specific defects on the perovskite surface. The dibutylazanium cation, with its
bulky alkyl chains and functional ammonium headgroup, is uniquely suited for this role.

Surface Defect Chemistry in Metal Halide Perovskites

The surfaces of 3D perovskite films (e.g., MAPDIs or FAPDbIs-based systems) are prone to
several types of electronically detrimental defects:

» Halide Vacancies (Vx*): Missing halide ions (1=, Br~) leave behind a localized positive charge
and act as trap states for electrons.

o Undercoordinated Pb2* lons: At the crystal surface, Pb?* ions may not be fully coordinated
within the [PbXs]*~ octahedra. These sites act as Lewis acids and are potent non-radiative
recombination centers.

o A-site Cation Vacancies (Va~): Missing organic cations (e.g., MA*, FA*) can also create
trapping sites.

These defects compromise device performance by reducing the open-circuit voltage (Voc) and
short-circuit current (Jsc).
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Passivation Mechanism of Dibutylazanium

When a solution of a dibutylazanium halide (e.g., DBABr) is applied to the 3D perovskite
surface, a multi-faceted passivation process occurs.

lonic Interaction: The ammonium headgroup (-NHs*) of the DBA* cation can ionically bond
with halide ions, while the halide anion (e.g., Br~) from the salt can fill halide vacancies. This
dual-action passivates both cationic and anionic defect sites.

Lewis Acid-Base Neutralization: The lone pair of electrons on the nitrogen atom of the
ammonium group can coordinate with undercoordinated Pb2* ions, neutralizing these Lewis
acid sites and removing deep trap states from the bandgap.

Formation of 2D/Quasi-2D Layers: The bulky DBA* cations can self-assemble at the surface,
forming a low-dimensional (2D) or quasi-2D perovskite layer.[6][7] This layer acts as a
protective barrier against moisture and can also create a beneficial energy level gradient for
charge extraction.[6] The long alkyl chains enhance the hydrophobicity of the film, improving

environmental stability.[8]

Steric Hindrance: The size and steric hindrance of the butyl groups play a role in how
effectively the cation can passivate grain boundaries versus the surface. Studies on
butylammonium isomers have shown that less sterically hindered molecules (like n-
butylammonium) can better penetrate and passivate grain boundaries.[9]
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Caption: Mechanism of DBA* passivation on a perovskite surface.

Impact on Electronic Properties

Effective passivation with DBA* directly translates into measurable improvements in the

electronic quality of the perovskite film.

Suppression of Non-Radiative Recombination

The primary electronic benefit of passivation is the reduction of trap-mediated non-radiative

recombination.[10] By healing electronic defects, the DBA* layer reduces the number of

available pathways for electrons and holes to recombine without emitting light. This leads

directly to:

 Increased Photoluminescence Quantum Yield (PLQY): A higher fraction of photo-generated

charge carriers recombine radiatively, resulting in brighter photoluminescence.
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» Higher Open-Circuit Voltage (Vo.): The Vo, of a solar cell is fundamentally limited by non-
radiative recombination.[11] Suppressing these losses allows the device to achieve a Vo,
closer to its theoretical maximum (the Shockley-Queisser limit). Devices treated with
alkylammonium salts consistently show enhanced Vo..[7][10]

Enhancement of Charge Carrier Dynamics

By reducing charge trapping, passivation leads to longer charge carrier lifetimes and diffusion
lengths.[2] This means that photo-generated carriers can survive for longer and travel further
within the perovskite film before recombining. This is critical for efficient charge extraction, as
carriers must reach the charge transport layers to contribute to the photocurrent.

Interfacial Energy Level Alighment

The formation of a 2D/3D heterostructure at the surface can introduce a dipole moment at the
interface, altering the local vacuum level.[12] This can favorably shift the energy bands
(conduction and valence bands) of the perovskite relative to the adjacent charge transport layer
(e.g., the hole transport layer). An optimized energy level alignment reduces the energy barrier
for charge extraction, improving both the fill factor (FF) and the short-circuit current (Jsc) of the
solar cell.[2]

Caption: Energy level alignment at the perovskite/HTL interface.

Experimental Section: Protocols & Characterization

Verifying the electronic impact of DBA* passivation requires a systematic approach involving
both film treatment and subsequent characterization.

Protocol: Surface Passivation Treatment

This protocol describes a typical post-treatment method for passivating a pre-formed 3D
perovskite film.

» Solution Preparation: Prepare a dilute solution of a dibutylazanium halide (e.g., 2 mg/mL of
Dibutylammonium Bromide, DBABF) in a high-purity, anhydrous solvent such as isopropanol
(IPA) or chlorobenzene (CB).
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o Causality: IPA is a common choice as it is orthogonal to the perovskite precursor solvents
(like DMF/DMSO) and evaporates quickly without damaging the underlying film. The
concentration is critical; too high can lead to the formation of thick, insulating 2D layers
that impede charge transport.[9]

» Perovskite Film Fabrication: Fabricate the 3D perovskite film on a suitable substrate (e.qg.,
FTO/SnO2) using a standard method, such as a two-step deposition or anti-solvent
guenching, followed by annealing.[1]

o Application of Passivation Layer: Once the 3D perovskite film has cooled to room
temperature, deposit the DBABr solution onto its surface.

o Method: Spin-coat the solution at a moderate speed (e.g., 4000 rpm for 30 seconds). This
ensures uniform coverage and controlled thickness.[10]

o Thermal Annealing: Anneal the passivated film at a moderate temperature (e.g., 100 °C for
10 minutes) on a hotplate.

o Causality: This step removes residual solvent and promotes the reaction and/or self-
assembly of the DBA* cations at the perovskite surface, forming the stable passivating
layer.[10]

o Control Sample: A control (unpassivated) perovskite film must be prepared under identical
conditions, omitting steps 3 and 4, for valid comparison.

Characterization Workflow

A logical workflow is essential to correlate material properties with device performance.
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Caption: Experimental workflow for characterizing passivated films.

Technique 1: Photoluminescence Spectroscopy
(PL/TRPL)

o Objective: To probe non-radiative recombination.
» Methodology:

o Steady-State PL: Excite the film with a laser (e.g., 532 nm) at an energy above the
perovskite bandgap. Measure the intensity of the emitted light.

o Time-Resolved PL (TRPL): Excite the film with a pulsed laser and measure the decay of
the PL signal over time.

» Self-Validating Outcome: A successfully passivated film will exhibit a significantly higher
steady-state PL intensity and a longer PL decay lifetime compared to the control.[11] This
provides direct evidence of reduced non-radiative recombination.
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Technique 2: Space-Charge-Limited Current (SCLC)
Analysis

¢ Objective: To quantify the density of electronic trap states (nt).

o Methodology:
o Fabricate an electron-only device (e.g., FTO/TiOz/Perovskite/PCBM/AQ).
o Measure the current density-voltage (J-V) curve in the dark.

o Plot log(J) vs. log(V). The curve will show distinct linear regions. The voltage at which the
current begins to rise sharply is the trap-filled limit voltage (V).

o Calculate the trap density using the equation: nt = (2egoVt) / (eL?2), where € is the dielectric
constant, €o is the vacuum permittivity, e is the elementary charge, and L is the film
thickness.

o Self-Validating Outcome: A lower Vu for the passivated device compared to the control
indicates a reduced trap state density, confirming the electronic passivation of defects.[13]

Technique 3: X-ray Photoelectron Spectroscopy (XPS)

» Objective: To analyze the surface chemical environment and confirm the presence of the
passivation layer.

» Methodology:
o lIrradiate the film surface with X-rays to eject core-level electrons.

o Measure the kinetic energy of the ejected electrons to determine their binding energy,
which is characteristic of each element and its chemical state.

o Self-Validating Outcome: The XPS spectra of the passivated film will show peaks
corresponding to the elements in the DBA* cation (e.g., N 1s, C 1s).[6][14] Shifts in the
binding energies of the perovskite's constituent elements (e.g., Pb 4f, 1 3d) can provide
evidence of chemical bonding between the passivating agent and the surface, confirming the
passivation mechanism.[11][14]
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Quantitative Data Summary

The following tables summarize typical improvements observed in perovskite solar cells upon
treatment with alkylammonium-based passivating agents, as reported in the literature.

Table 1: Photovoltaic Performance Enhancement

] Passivated
Control Device .
Parameter . Device Improvement Source(s)
(Typical) .
(Typical)
~10-15%
PCE (%) 19.0 - 21.0% 21.0 - 23.5% . [71[15][16]
increase
Voc (V) 1.10-1.15V 1.16-1.22V +30-70 mV [10][13]
Js. (MA/cm?) 23.0-24.0 23.5-245 Minor Increase [9]
FF (%) 75 - 78% 79 - 82% +2-5% (absolute)  [7]

| Stability | Retains ~70-80% PCE after 500h | Retains >90-95% PCE after 500h | Significant

enhancement |[9][15] |

Table 2: Electronic Property Improvements

) Passivated
Parameter Control Film Fil Method Source(s)
ilm
Trap Density ~5-8 x 10*3 ~1-3 x 10*
SCLC [13]
(nt) cm—3 cm™3
PL Lifetime (tave) 150 - 400 ns 800 - 1500 ns TRPL [11]

| Surface Work Function | ~4.8 - 4.9 eV | ~4.6 - 4.7 eV | KPFM/XPS |[6] |

Conclusion & Outlook

The use of dibutylazanium and similar large organic cations as passivation agents is a

cornerstone of high-performance perovskite optoelectronics. By effectively neutralizing
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electronic defects at surfaces and grain boundaries, these molecules directly combat the
primary sources of non-radiative recombination. This leads to quantifiable improvements in
charge carrier lifetime, photoluminescence quantum yield, and, ultimately, the open-circuit
voltage and overall efficiency of solar cell devices. Furthermore, the formation of a
hydrophobic, low-dimensional capping layer provides a crucial barrier against environmental
degradation, enhancing operational stability.

The experimental protocols detailed herein provide a robust framework for applying and
validating the efficacy of these passivation layers. Future research should focus on the rational
design of novel passivating molecules with tailored steric and electronic properties to target
specific defects more effectively. Understanding the dynamic interplay between different
isomers and their long-term impact on ion migration will be key to pushing the efficiency and
stability of perovskite technology toward its theoretical limits.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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